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Introduction

Chromeno(4,3-c)chromene-5,11-dione is a heterocyclic compound belonging to the
extensive chromene family. The chromene scaffold is a key structural motif found in a multitude
of natural products, including flavonoids, tocopherols, and alkaloids.[1] Molecules incorporating
the chromone (4H-chromen-4-one) core are recognized for a wide array of pharmacological
activities.[2] Synthetic and natural chromene derivatives have demonstrated significant
potential in medicinal chemistry, exhibiting antitumor, antimicrobial, anti-inflammatory,
antioxidant, and antiviral properties.[2][3] This guide provides a detailed overview of the
chemical structure, properties, and synthesis of Chromeno(4,3-c)chromene-5,11-dione,
contextualized within the known biological activities of the broader chromene class, for which it
represents a promising but understudied member.

Chemical Structure and Properties

Chromeno(4,3-c)chromene-5,11-dione is a polycyclic aromatic compound featuring a fused
system of two chromene rings. Its rigid, planar structure is characterized by the presence of two
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ketone functional groups.[4]

Chemical Identity
Property Value Source
Molecular Formula C16HsOa [4]
chromeno[4,3-c]chromene-
IUPAC Name ) [4]
5,11-dione
PubChem CID 622026 [4]

] C1=CC=C2C(=C1)C3=C(C(=0
Canonical SMILES [4]
)OC2=0)C4=CC=CC=C403

RZJWDFFHHDGBCQ-
InChl Key [4]
UHFFFAOYSA-N

husicochemical :

Property Value Source
Molecular Weight 264.23 g/mol [4]
XLogP3-AA (Lipophilicity) 2.5 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

CZuntg p ‘ 3
Rotatable Bond Count 0 [4]
Topological Polar Surface Area  52.6 A2 [4]
Complexity 493 [4]

Synthesis of the Chromene Core

While a specific, detailed protocol for Chromeno(4,3-c)chromene-5,11-dione is not widely
published, the synthesis of the closely related chromeno[4,3-b]Jchromene core is well-
documented and typically involves a one-pot, multi-component reaction. These methods offer
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high efficiency and atom economy. A common approach involves the condensation of 4-
hydroxycoumarin, an aromatic aldehyde, and a cyclic diketone.[5]

Representative Experimental Protocol: Photocatalytic
Synthesis of Chromeno[4,3-b]Jchromenes

This protocol is adapted from a general method for the green light-emitting diode (LED)
photoinduced synthesis of chromeno[4,3-b]chromene derivatives.[5]

Materials:

o Aromatic Aldehyde (1 mmol)

Dimedone or 1,3-Cyclohexanedione (1 mmol)

4-Hydroxycoumarin (1 mmol)

Nanophotocatalyst (e.g., Histaminium tetrachlorozincate, 2 mg)

Acetonitrile (optional, 3 mL for solvent-based reaction)

Ethyl Acetate (for workup)

Water

Equipment:

e 25 mL reaction flask

« Visible green LED light source (e.g., 2.5 W, Amax = 535 nm)

e Magnetic stirrer

e Thin Layer Chromatography (TLC) apparatus

Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9033678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9033678/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To a 25 mL flask, add the aromatic aldehyde (1 mmol), the cyclic diketone (1 mmol), 4-
hydroxycoumarin (1 mmol), and the photocatalyst (2 mg).

For a solvent-free reaction, ensure the components are well-mixed. For a solvent-based
reaction, add acetonitrile (3 mL).

Place the flask under the green LED light source and stir the mixture at room temperature in
an open-air condition.

Monitor the reaction progress using TLC.
Upon completion, quench the reaction by adding water (3 mL).
Dissolve the resulting precipitate in ethyl acetate.

Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain the desired
chromeno[4,3-bJchromene product.[5]
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General workflow for the photocatalytic synthesis of a chromene core.
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Biological Activities of Chromene Scaffolds

While specific biological data for Chromeno(4,3-c)chromene-5,11-dione is not extensively
reported in the literature, the broader class of chromene and chromone derivatives has been
the subject of intense investigation, revealing a wide spectrum of pharmacological activities.

General Biological Profile

Chromene-based compounds are known to exhibit significant biological effects, including:

e Anticancer Activity: Many chromene derivatives have demonstrated cytotoxicity against
various cancer cell lines, such as breast, colon, and liver cancer lines.[3][6] Some derivatives
act as tubulin polymerization inhibitors, while others interfere with different cellular pathways.

[7]

o Antimicrobial Activity: The chromene nucleus is a key feature in many compounds with
antibacterial and antifungal properties.[8][9] They have shown efficacy against both Gram-
positive and Gram-negative bacteria.[3]

o Antioxidant Activity: The phenolic-like structure present in many chromene derivatives,
particularly those derived from 4-hydroxycoumarin, imparts antioxidant capabilities.[10]

» Anti-inflammatory Activity: Certain chromene derivatives have been identified as inhibitors of
inflammatory pathways and enzymes.[2]

Quantitative Data for Representative Chromene
Derivatives

The following table summarizes the cytotoxic activity of various chromene derivatives against
several human cancer cell lines. Note: This data is for related compounds and not for
Chromeno(4,3-c)chromene-5,11-dione itself. It is presented to illustrate the potential of the
general scaffold.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b077852?utm_src=pdf-body
https://www.researchgate.net/figure/Chromene-compounds-with-promising-biological-activities_fig1_334097987
https://pubmed.ncbi.nlm.nih.gov/36573048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6407335/
https://www.researchgate.net/publication/279743290_Synthesis_Characterization_and_Antimicrobial_Activity_of_some_New_Dihydropyranoc_Chromenes
https://pmc.ncbi.nlm.nih.gov/articles/PMC4777455/
https://www.researchgate.net/publication/279743290_Synthesis_Characterization_and_Antimicrobial_Activity_of_some_New_Dihydropyranoc_Chromenes
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264664/
https://pdfs.semanticscholar.org/623d/9958a7fc913e57e0ac73b41ddc2fac3015c1.pdf?skipShowableCheck=true
https://www.benchchem.com/product/b077852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Compound . L
L. Cancer Cell Line Activity (ICso) Reference
Class/Derivative

Indole-tethered
Chromene (Derivative ~ A549 (Lung) 7.9 uM [3]
4c)

Indole-tethered
Chromene (Derivative  PC-3 (Prostate) 9.1 uM [3]
4d)

Chromane-2,4-dione
Derivative (Compound  MOLT-4 (Leukemia) 24.4 £ 2.6 uM [11]
13)

Chromane-2,4-dione
Derivative (Compound  HL-60 (Leukemia) 420+ 2.7 uM [11]
13)

Coumarinic Chalcone Antioxidant Assay

o 2.07 uM [10]
(Derivative 4a) (DPPH)

Pyrano[2,3-
flchromene-4,8-dione HCT-116 (Colon) 4.82 pmol/L [12]

(Derivative 11e)

Pyrano[2,3-
flchromene-4,8-dione MCF7 (Breast) 5.16 pmol/L [12]

(Derivative 11e)

Signaling Pathways and Mechanism of Action

The specific molecular targets and signaling pathways modulated by Chromeno(4,3-
c)chromene-5,11-dione have not been elucidated in the available scientific literature.
Research into the broader class of chromones suggests multiple potential mechanisms,
including enzyme inhibition, receptor antagonism, and interference with nucleic acids.[7] The
biological activity of this specific molecule remains an open area for investigation.
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The biological mechanism of the target compound remains to be explored.

Conclusion and Future Directions

Chromeno(4,3-c)chromene-5,11-dione is a well-defined chemical entity with a scaffold that is
strongly associated with a diverse range of promising biological activities. While its synthesis is
achievable through established multi-component reaction strategies common to this class of
compounds, its specific biological properties and potential as a therapeutic agent have yet to
be explored.

The data on related chromene structures strongly suggest that Chromeno(4,3-c)chromene-
5,11-dione warrants further investigation. Future research should focus on:

» Targeted Synthesis and Characterization: Development of an optimized, high-yield synthesis
protocol for this specific isomer.

 Biological Screening: A comprehensive evaluation of its cytotoxic, antimicrobial, and
antioxidant properties against relevant assays and cell lines.

e Mechanism of Action Studies: Should biological activity be confirmed, subsequent studies to
identify its molecular targets and elucidate its impact on cellular signaling pathways will be
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critical for any drug development efforts.

This technical guide summarizes the current, albeit limited, knowledge on Chromeno(4,3-
c)chromene-5,11-dione and provides a framework for its future exploration as a potentially
valuable molecule in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chromeno(4,3-c)chromene-5,11-dione chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077852#chromeno-4-3-c-chromene-5-11-dione-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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